![molecular formula C16H20N2 B6646262 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine](/img/structure/B6646262.png)
1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine, also known as AZMN, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. AZMN is a small molecule that belongs to the class of amine compounds and has a unique structure that makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. This means that it can bind to the receptor and activate it, but not to the same extent as a full agonist. This partial activation can lead to a more subtle effect on the receptor, which may be beneficial for the treatment of certain conditions.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been found to increase the release of serotonin in the brain, which can lead to an antidepressant effect. It has also been shown to have anxiolytic properties, which may be useful for the treatment of anxiety disorders. Additionally, this compound has been shown to have analgesic properties, which may be useful for the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine is its unique structure, which makes it a promising candidate for drug development. Its partial agonist activity at serotonin receptors may also make it a safer alternative to full agonists, which can have more severe side effects. However, one of the limitations of this compound is its limited availability and high cost, which can make it difficult to conduct large-scale studies.
Future Directions
There are several future directions for research on 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine. One potential avenue is the development of new drugs that target specific serotonin receptors using this compound as a ligand. Another potential direction is the exploration of this compound's effects on other neurotransmitter systems, such as dopamine and norepinephrine. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various conditions.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in medicinal chemistry. Its unique structure and partial agonist activity at serotonin receptors make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various conditions.
Synthesis Methods
1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine can be synthesized through a multistep process that involves the reaction of naphthalene with a series of reagents such as sodium hydride, methyl iodide, and azetidine. The final product is obtained through a purification process that involves column chromatography and recrystallization.
Scientific Research Applications
1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine has been the subject of several scientific studies that have explored its potential applications in medicinal chemistry. One of the most promising applications of this compound is its use as a ligand for the development of new drugs that target serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. Drugs that target serotonin receptors have been used to treat a variety of conditions such as depression, anxiety, and schizophrenia.
Properties
IUPAC Name |
1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-18(12-14-9-17-10-14)11-13-6-7-15-4-2-3-5-16(15)8-13/h2-8,14,17H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFCTUVCZAQFERC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CNC1)CC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.